Cas no 1602679-50-4 (3-chloro-1-((tetrahydrofuran-2-yl)methyl)pyrazin-2(1H)-one)

• Product Name: 3-chloro-1-((tetrahydrofuran-2-yl)methyl)pyrazin-2(1H)-one
• CAS No: 1602679-50-4
• MF: C₉H₁₁ClN₂O₂
• MW: 214.648841142654
• CID: 5579928
• Update Time: 2025-06-14

3-chloro-1-((tetrahydrofuran-2-yl)methyl)pyrazin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 3-chloro-1-[(tetrahydro-2-furanyl)methyl]-
• 3-Chloro-1-((tetrahydrofuran-2-yl)methyl)pyrazin-2(1h)-one
• 3-chloro-1-((tetrahydrofuran-2-yl)methyl)pyrazin-2(1H)-one

• Inchi： 1S/C9H11ClN2O2/c10-8-9(13)12(4-3-11-8)6-7-2-1-5-14-7/h3-4,7H,1-2,5-6H2
• InChI Key： XVLHRCOWSRJTNN-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2CCCO2)C=CN=C1Cl

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 330.8±34.0 °C(Predicted)
• pka: -3.84±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrazines

Additional information on 3-chloro-1-((tetrahydrofuran-2-yl)methyl)pyrazin-2(1H)-one

Research Brief on 3-chloro-1-((tetrahydrofuran-2-yl)methyl)pyrazin-2(1H)-one (CAS: 1602679-50-4)

3-chloro-1-((tetrahydrofuran-2-yl)methyl)pyrazin-2(1H)-one (CAS: 1602679-50-4) is a novel heterocyclic compound that has recently gained attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique pyrazinone core and tetrahydrofuran substituent, exhibits promising biological activities, particularly in the context of enzyme inhibition and antimicrobial applications. Recent studies have explored its synthesis, structural optimization, and potential therapeutic applications, positioning it as a candidate for further preclinical evaluation.

The synthesis of 3-chloro-1-((tetrahydrofuran-2-yl)methyl)pyrazin-2(1H)-one involves a multi-step process, including the condensation of tetrahydrofurfurylamine with chloropyrazine derivatives under controlled conditions. Recent advancements in catalytic methods have improved the yield and purity of this compound, enabling more efficient scale-up for research and development purposes. Structural elucidation via NMR spectroscopy and X-ray crystallography has confirmed its molecular configuration, providing a foundation for structure-activity relationship (SAR) studies.

In vitro studies have demonstrated that 3-chloro-1-((tetrahydrofuran-2-yl)methyl)pyrazin-2(1H)-one exhibits significant inhibitory activity against a range of bacterial and fungal pathogens, with MIC values comparable to established antibiotics. Mechanistic investigations suggest that its antimicrobial effects may be mediated through interference with microbial cell wall synthesis or nucleic acid metabolism. Additionally, preliminary data indicate potential applications in targeting specific enzymes involved in inflammatory pathways, though further validation is required.

Recent patent filings and academic publications highlight the growing interest in this compound, with several pharmaceutical companies exploring its derivatives for therapeutic use. Challenges remain, however, including optimizing pharmacokinetic properties and reducing potential off-target effects. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into clinical candidates.

In conclusion, 3-chloro-1-((tetrahydrofuran-2-yl)methyl)pyrazin-2(1H)-one represents a promising scaffold for drug development, with versatile applications in infectious disease and inflammation. Continued research into its mechanism of action and derivative optimization will be critical to unlocking its full therapeutic potential.